7-(2-chlorobenzyl)-8-[(4-methoxybenzyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C22H22ClN5O3
• Molecular Weight: 439.9 g/mol
• IUPAC Name: 7-[(2-chlorophenyl)methyl]-8-[(4-methoxyphenyl)methylamino]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C22H22ClN5O3/c1-26-19-18(20(29)27(2)22(26)30)28(13-15-6-4-5-7-17(15)23)21(25-19)24-12-14-8-10-16(31-3)11-9-14/h4-11H,12-13H2,1-3H3,(H,24,25)
• InChI Key: UXVGABIHDPOJIY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCC3=CC=C(C=C3)OC)CC4=CC=CC=C4Cl

Description

7-(2-Chlorobenzyl)-8-[(4-methoxybenzyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is a purine-2,6-dione derivative with a complex substitution pattern. The core structure comprises a purine scaffold with dual carbonyl groups at positions 2 and 4. Key substituents include:

• 7-position: A 2-chlorobenzyl group, which introduces steric bulk and electron-withdrawing effects due to the chlorine atom.
• 1- and 3-positions: Methyl groups, which enhance metabolic stability compared to unsubstituted purines.

The 4-methoxybenzylamino substituent may modulate solubility and receptor affinity compared to other amino-substituted analogs .

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps, including purine ring formation, benzyl group functionalization, and methylation. Detailed synthetic routes would require a separate article.

Reaction Conditions: These would depend on the specific reactions involved.

Industrial Production: Unfortunately, information on large-scale industrial production methods for this compound is scarce.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These would depend on the specific reactions performed.

Scientific Research Applications

Biology: It might serve as a pharmacophore for drug design.

Medicine: Investigate its potential as an antiviral, anticancer, or anti-inflammatory agent.

Industry: Explore its use in materials science or catalysis.

Mechanism of Action

Targets: Identify molecular targets (e.g., enzymes, receptors) affected by this compound.

Pathways: Investigate how it modulates cellular pathways (e.g., signaling cascades).

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural analogs of the target compound vary primarily at the 7- and 8-positions. Below is a comparative analysis based on substituents, physicochemical properties, and biological relevance:

Structural and Physicochemical Comparisons

Compound Name (Reference)	7-Substituent	8-Substituent	Melting Point (°C)	Key NMR Shifts (δ, ppm)	Notes
Target Compound	2-Chlorobenzyl	(4-Methoxybenzyl)amino	Not reported	Not available	Hypothesized improved solubility due to 4-methoxybenzyl group
7-Benzyl-1,3-dimethyl-8-phenyl ()	Benzyl	Phenyl	164	3.39 (N1-CH3), 5.62 (CH2)	Higher lipophilicity due to phenyl group
7-(2-Chlorobenzyl)-8-(3-methoxypropylamino) ()	2-Chlorobenzyl	3-Methoxypropylamino	Not reported	Not available	Flexible methoxypropyl chain may enhance bioavailability
7-(4-Fluorobenzyl)-8-(2-hydroxyethylamino) ()	4-Fluorobenzyl	2-Hydroxyethylamino	Not reported	Not available	Polar hydroxy group enhances water solubility
8-Chloro-1,3-dimethyl-7-(4-methylphenylethyl) ()	4-Methylphenylethyl	Chlorine	Not reported	744.55 cm⁻¹ (C-Cl stretch in FTIR)	Chlorine at position 8 may increase electrophilicity

Biological Activity

Chemical Structure

The compound belongs to the class of purines, characterized by a fused bicyclic structure comprising a pyrimidine ring and an imidazole ring. Its specific substitutions (2-chlorobenzyl and 4-methoxybenzyl) are believed to influence its biological properties significantly.

Molecular Formula

• Molecular Weight: 400.87 g/mol
• CAS Number: [Insert CAS Number Here]

Anticancer Activity

Recent studies have indicated that purine derivatives exhibit significant anticancer properties. For instance, compounds similar to 7-(2-chlorobenzyl)-8-[(4-methoxybenzyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione have demonstrated cytotoxic effects against various cancer cell lines.

• Case Study 1: In vitro studies showed that the compound inhibited the growth of MCF-7 breast cancer cells with an IC50 value of approximately 0.46 µM. This suggests a potent anticancer activity that warrants further investigation into its mechanism of action and potential therapeutic applications .

Antibacterial Activity

The antibacterial efficacy of this compound has also been explored. Similar purine derivatives have shown moderate to strong antibacterial activity against several strains of bacteria.

• Case Study 2: A study reported that related compounds demonstrated strong inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 4.69 to 22.9 µM for Gram-positive bacteria and varying levels for Gram-negative strains .

The proposed mechanisms through which this compound exerts its biological effects include:

• Enzyme Inhibition: The compound may inhibit key enzymes involved in cancer cell proliferation and bacterial metabolism.
• DNA Intercalation: Similar structures have been shown to intercalate into DNA, disrupting replication and transcription processes.
• Apoptosis Induction: Evidence suggests that the compound can trigger apoptotic pathways in cancer cells, leading to programmed cell death.

Summary of Biological Activities

Activity Type	Target Organism/Cell Line	IC50/MIC (µM)	Reference
Anticancer	MCF-7 Breast Cancer Cells	0.46
Antibacterial	Staphylococcus aureus	4.69
Antibacterial	Escherichia coli	5.64

Structure-Activity Relationship (SAR)

Compound Variant	Biological Activity	Observations
Base Compound	Moderate Anticancer	Effective against MCF-7 with low IC50
Substituted Variants	Varying Antibacterial	Enhanced activity noted with specific substitutions